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Compound of Interest

Compound Name: N-CBZ-Phe-Arg-AMC TFA

Cat. No.: B10823238

Get Quote

An In-depth Technical Guide to a-CBZ-Phe-Arg-AMC TFA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the fluorogenic substrate a-CBZ-

Phe-Arg-AMC TFA, designed for researchers, scientists, and professionals involved in drug

development. This document outlines the core product specifications, detailed experimental

protocols for its use in enzymatic assays, and visual representations of the underlying

biochemical processes and experimental workflows.

Product Information
a-CBZ-Phe-Arg-AMC TFA (N-Carbobenzoxy-Phenylalanyl-Arginyl-7-amino-4-methylcoumarin

trifluoroacetate salt), also known as Z-FR-AMC, is a fluorogenic substrate used to assay the

activity of a variety of proteases.[1][2] It is particularly useful for measuring the activity of

lysosomal cathepsins and other serine proteases such as kallikrein and plasmin.[1][3][4] The

principle of the assay is based on the enzymatic cleavage of the amide bond between the

arginine residue of the peptide and the 7-amino-4-methylcoumarin (AMC) fluorophore. In its

intact form, the substrate is weakly fluorescent; however, upon cleavage, the liberated AMC

molecule exhibits strong fluorescence, which can be monitored in real-time to determine

enzyme activity.[3][5]
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Quantitative Data
The following table summarizes the key quantitative specifications for a-CBZ-Phe-Arg-AMC

TFA:

Parameter Value Reference(s)

Molecular Formula C35H37F3N6O8 [1]

Molecular Weight 726.7 g/mol [6]

Purity >96% [4]

Excitation Wavelength (for

released AMC)
340-380 nm [4][7][8]

Emission Wavelength (for

released AMC)
440-460 nm [4][7][8]

Storage Conditions
-20°C or below, protected from

moisture
[2][4]

Experimental Protocols
This section provides a detailed methodology for a typical enzyme activity assay using a-CBZ-

Phe-Arg-AMC TFA in a 96-well plate format. This protocol can be adapted for specific enzymes

and for inhibitor screening studies.

Materials and Reagents
a-CBZ-Phe-Arg-AMC TFA substrate

Protease of interest (e.g., Cathepsin B, Kallikrein)

Assay Buffer (enzyme-specific, e.g., 50 mM Tris, pH 7.4, 100 mM NaCl, 5 mM CaCl2)[9]

96-well black, flat-bottom microplates

Fluorescence microplate reader
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7-Amino-4-methylcoumarin (AMC) standard

DMSO (for stock solutions)

Reagent-grade water

Reagent Preparation
Substrate Stock Solution: Dissolve a-CBZ-Phe-Arg-AMC TFA in DMSO to prepare a stock

solution (e.g., 10 mM). Store this stock solution at -20°C or -80°C for long-term stability.[2]

Enzyme Working Solution: Prepare a working solution of the protease in the appropriate

assay buffer immediately before use. The optimal concentration should be determined

empirically by titrating the enzyme to achieve a linear reaction rate over a reasonable time

frame.[5]

AMC Standard Curve: Prepare a stock solution of AMC in DMSO. Dilute this stock solution in

assay buffer to generate a series of known concentrations (e.g., 0 to 25 µM) to create a

standard curve for quantifying the amount of released AMC.[10]

Assay Procedure
Plate Setup: Add the assay components to the wells of a 96-well black microplate. A typical

setup includes:

Blank Wells: Assay buffer and substrate working solution (no enzyme).

Control Wells: Assay buffer, enzyme working solution, and a known inhibitor (if applicable).

Sample Wells: Assay buffer and enzyme working solution.

It is recommended to run all samples and controls in at least duplicate.[10]

Pre-incubation: Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for 5-10

minutes to ensure temperature equilibration.[10]

Initiate Reaction: Add the substrate working solution to the sample and control wells to

initiate the enzymatic reaction. The final volume in each well should be consistent (e.g., 100
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or 200 µL).[10]

Fluorescence Measurement: Immediately place the plate in a pre-warmed fluorescence plate

reader. Measure the fluorescence intensity kinetically over a defined period (e.g., 30-60

minutes) with readings taken at regular intervals (e.g., every 30-60 seconds).[11] Use

excitation and emission wavelengths appropriate for AMC (e.g., Ex: 360-380 nm, Em: 440-

460 nm).[8]

Data Analysis
Background Subtraction: For each time point, subtract the fluorescence of the blank wells

from the corresponding experimental wells.[11]

Plot Data: Plot the background-subtracted fluorescence (Relative Fluorescence Units, RFU)

versus time (minutes).[11]

Determine Initial Velocity: Determine the initial reaction velocity (V₀) from the linear portion of

the curve for each well.

Quantify Activity: Using the AMC standard curve, convert the V₀ from RFU/min to moles of

AMC/min to quantify the enzyme activity.

Visualizations
The following diagrams illustrate the core concepts and workflows associated with the use of a-

CBZ-Phe-Arg-AMC TFA.
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Caption: Enzymatic cleavage of a-CBZ-Phe-Arg-AMC by a protease.
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Caption: A typical experimental workflow for an enzyme activity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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